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Compound of Interest

Compound Name: MRS 1754

Cat. No.: B1676832 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MRS 1754, chemically known as N-(4-cyanophenyl)-2-[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-

dipropyl-1H-purin-8-yl)-phenoxy]acetamide, is a potent and selective antagonist for the A2B

adenosine receptor (A2BAR).[1][2][3][4] The tritiated form, [3H]MRS 1754, serves as a high-

affinity radioligand for the direct characterization of A2BARs.[1][4] This assay is crucial for

screening and characterizing novel A2BAR antagonists, which have therapeutic potential in

conditions like asthma.[1][4][5] This document provides a detailed protocol for performing

saturation and competition radioligand binding assays using [3H]MRS 1754.

Signaling Pathway Overview:

The A2B adenosine receptor is a G protein-coupled receptor (GPCR) that, upon activation by

its endogenous ligand adenosine, primarily couples to Gs proteins to stimulate adenylyl cyclase

activity, leading to an increase in intracellular cyclic AMP (cAMP).[5][6] This signaling cascade

is involved in various physiological processes, including inflammation and vasodilation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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